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Compound of Interest

Compound Name: 2-Methyloctane-1,3-diol

Cat. No.: B15487294 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the current state of knowledge regarding 2-methyloctane-1,3-
diol. Extensive literature reviews reveal a significant scarcity of specific research on this

particular long-chain aliphatic diol. While its fundamental physicochemical properties are

cataloged, detailed experimental data regarding its synthesis, biological activity, and

mechanism of action are not readily available in published scientific literature.

This document serves to consolidate the known information and provide a theoretical

framework for its synthesis and potential biological relevance based on established principles

of organic chemistry and the known functions of structurally related molecules.

Physicochemical Properties
The primary source of information for the physical and chemical properties of 2-methyloctane-
1,3-diol is the PubChem database.[1] These computed properties provide a foundational

understanding of the molecule's characteristics.
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Property Value Source

Molecular Formula C₉H₂₀O₂ PubChem

Molecular Weight 160.25 g/mol PubChem

IUPAC Name 2-methyloctane-1,3-diol PubChem

CAS Number 5411-89-2 PubChem

XLogP3 2.1 PubChem

Hydrogen Bond Donor Count 2 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Rotatable Bond Count 6 PubChem

Proposed Synthesis of 2-Methyloctane-1,3-diol
In the absence of specific literature detailing the synthesis of 2-methyloctane-1,3-diol, a
plausible and efficient synthetic route can be proposed based on well-established methods for

the stereoselective synthesis of 1,3-diols. A common and effective strategy involves a two-step

process: an aldol reaction to form a β-hydroxy ketone, followed by a stereoselective reduction

of the ketone.[2][3]

Theoretical Synthetic Workflow
The proposed synthesis would begin with an aldol addition reaction between propanal and 2-

heptanone. The resulting β-hydroxy ketone, 3-hydroxy-2-methyloctan-4-one, would then be

reduced to yield 2-methyloctane-1,3-diol. The stereochemistry of the final product can be

controlled by the choice of reducing agent and reaction conditions.
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Step 1: Aldol Addition

Step 2: Stereoselective Reduction

Propanal

Aldol Addition
(e.g., LDA, THF, -78 °C)

2-Heptanone

3-Hydroxy-2-methyloctan-4-one

Reduction
(e.g., NaBH4, CeCl3)

2-Methyloctane-1,3-diol
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Proposed synthetic workflow for 2-methyloctane-1,3-diol.

Generalized Experimental Protocol for 1,3-Diol
Synthesis
The following is a generalized experimental protocol for the proposed synthesis, adapted from

standard procedures for aldol additions and subsequent reductions.[2][3][4]

Step 1: Synthesis of 3-Hydroxy-2-methyloctan-4-one (Aldol Addition)
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Preparation: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a nitrogen inlet is charged with a solution of diisopropylamine

in anhydrous tetrahydrofuran (THF). The flask is cooled to -78 °C in a dry ice/acetone bath.

Base Formation: n-Butyllithium (n-BuLi) is added dropwise to the stirred solution to form

lithium diisopropylamide (LDA). The mixture is stirred for 30 minutes at -78 °C.

Enolate Formation: 2-Heptanone, dissolved in anhydrous THF, is added dropwise to the LDA

solution. The reaction mixture is stirred for 1 hour at -78 °C to ensure complete enolate

formation.

Aldol Addition: Propanal is added dropwise to the reaction mixture. The solution is stirred for

an additional 2 hours at -78 °C.

Quenching: The reaction is quenched by the slow addition of a saturated aqueous solution of

ammonium chloride (NH₄Cl).

Work-up: The mixture is allowed to warm to room temperature. The aqueous layer is

separated and extracted with diethyl ether. The combined organic layers are washed with

brine, dried over anhydrous magnesium sulfate (MgSO₄), filtered, and concentrated under

reduced pressure.

Purification: The crude product is purified by flash column chromatography on silica gel to

yield 3-hydroxy-2-methyloctan-4-one.

Step 2: Synthesis of 2-Methyloctane-1,3-diol (Reduction)

Preparation: The purified 3-hydroxy-2-methyloctan-4-one is dissolved in methanol in a round-

bottom flask and cooled to 0 °C in an ice bath.

Reduction: Sodium borohydride (NaBH₄) is added portion-wise to the stirred solution. To

enhance diastereoselectivity towards the syn-diol, cerium(III) chloride heptahydrate

(CeCl₃·7H₂O) can be added prior to the NaBH₄ (Luche reduction).

Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography

(TLC).
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Quenching: Upon completion, the reaction is carefully quenched by the dropwise addition of

acetone, followed by a saturated aqueous solution of ammonium chloride.

Work-up: The methanol is removed under reduced pressure. The remaining aqueous layer is

extracted with ethyl acetate. The combined organic layers are washed with brine, dried over

anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated.

Purification: The crude diol is purified by flash column chromatography on silica gel to afford

2-methyloctane-1,3-diol.

Potential Biological Significance and Signaling
Pathways
While no biological activities have been reported for 2-methyloctane-1,3-diol, the broader

class of long-chain aliphatic diols has been identified in marine environments and is produced

by some phytoplankton.[5][6] Furthermore, lipid signaling is a crucial aspect of cellular

communication, with various lipid molecules, including diols derived from fatty acids, acting as

signaling mediators in processes like inflammation.[7][8]

Lipid signaling pathways often involve the enzymatic conversion of membrane lipids into

bioactive messengers that can activate specific receptors or downstream effector proteins.[9]

[10] A hypothetical signaling pathway for a long-chain diol could involve its interaction with a G-

protein coupled receptor (GPCR) on the cell surface, leading to the activation of intracellular

signaling cascades.

Hypothetical Signaling Pathway
The following diagram illustrates a generalized signaling pathway that could be initiated by a

bioactive lipid diol. This is a conceptual representation and is not based on experimental data

for 2-methyloctane-1,3-diol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15487294?utm_src=pdf-body
https://www.benchchem.com/product/b15487294?utm_src=pdf-body
https://www.researchgate.net/publication/324067288_A_quest_for_the_biological_sources_of_the_ubiquitous_long_chain_alkyl_diols_in_the_marine_realm
https://bg.copernicus.org/articles/15/5951/2018/
https://geneglobe.qiagen.com/us/knowledge/pathways/general-signal-transduction-pathways/lipid-based-signaling
https://pubmed.ncbi.nlm.nih.gov/32894504/
https://pubmed.ncbi.nlm.nih.gov/17954220/
https://en.wikipedia.org/wiki/Lipid_signaling
https://www.benchchem.com/product/b15487294?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15487294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

GPCR G-Protein
Activation

Activation2-Methyloctane-1,3-diol
(Extracellular)

Binding Effector Enzyme
(e.g., PLC, AC)

Second Messenger
(e.g., IP3, DAG, cAMP)

Production Cellular Response
(e.g., Gene Expression,

Inflammation)

Click to download full resolution via product page

Hypothetical signaling pathway for a bioactive diol.

Conclusion and Future Directions
The current body of scientific literature lacks specific experimental data on 2-methyloctane-
1,3-diol. The information presented in this guide is based on established chemical principles

and the known biological roles of structurally similar compounds. To fully elucidate the

properties and potential applications of 2-methyloctane-1,3-diol, further research is

necessary.

Future research efforts should focus on:

Developing and optimizing a specific synthetic route to obtain pure samples of 2-
methyloctane-1,3-diol for further study.

Conducting comprehensive biological screening to identify any potential pharmacological

activities, such as anti-inflammatory, anti-microbial, or cytotoxic effects.

Investigating its role as a potential biomarker in biological systems, given the presence of

other long-chain diols in nature.

Elucidating its mechanism of action if biological activity is identified, including the

identification of specific molecular targets and signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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